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Compound of Interest

Compound Name: alpha-Terpinyl acetate

Cat. No.: B10798854 Get Quote

Application Notes: α-Terpinyl Acetate in
Fragrance Formulations
For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-terpinyl acetate (α-terpinyl acetate) is a widely utilized monoterpene ester in the

fragrance and flavor industries.[1] It is valued for its pleasant, sweet, and mildly herbaceous

aroma with floral and citrus undertones, often compared to bergamot and lavender.[2][3]

Naturally occurring in essential oils like cardamom and thyme, it is also synthesized for broad

application in fine fragrances, personal care products, and household goods.[1][4] Its stability in

various media makes it a versatile ingredient for researchers and formulators.[2][5] This

document provides detailed technical data, application guidance, and experimental protocols

for the effective use of α-terpinyl acetate.

Physicochemical & Olfactory Properties
The physical and chemical characteristics of α-terpinyl acetate are crucial for predicting its

behavior in formulations. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of α-Terpinyl Acetate
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Property Value Reference(s)

IUPAC Name
2-(4-methylcyclohex-3-en-1-

yl)propan-2-yl acetate
[6]

CAS Number 80-26-2 [7]

Molecular Formula C₁₂H₂₀O₂ [7]

Molecular Weight 196.29 g/mol [6][7]

Appearance Colorless to pale yellow liquid [3][8]

Boiling Point 220 - 232 °C [4][7]

Flash Point >99.4 °C (211 °F) [2][9]

Vapor Pressure ~0.038 - 0.039 mmHg @ 25 °C [2][7]

Density ~0.953 - 0.962 g/mL @ 25 °C [2]

Solubility
Soluble in ethanol and oils;

insoluble in water.
[2][3][4]

logP (o/w) 2.4 - 4.4 [1][7]

The olfactory profile determines the sensory contribution of α-terpinyl acetate to a fragrance. Its

characteristics are detailed in Table 2.

Table 2: Olfactory Profile of α-Terpinyl Acetate
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Parameter Description Reference(s)

Odor Type

Herbal, floral, sweet, citrus,

with lavender and bergamot

nuances.

[2][3][4]

Odor Strength Medium [2]

Substantivity ~20 hours on a smelling strip [2]

Odor Threshold 2.5 ppm (0.00025%) [7]

Typical Use Level
1% up to 30% in fragrance

concentrate
[5]

Common Applications

Soaps, shampoos, lotions,

detergents, air fresheners, fine

fragrances.

[3][4]

Safety & Regulatory Profile
Understanding the safety and regulatory landscape is critical for formulation development.

Alpha-terpinyl acetate has been assessed for safety by relevant bodies.

Table 3: Safety & Regulatory Data for α-Terpinyl Acetate
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Parameter Finding Reference(s)

Oral LD50 (Rat) 5075 mg/kg [3][9]

Skin Irritation
Causes skin irritation (GHS

Category 2)
[9][10]

Eye Irritation
Causes serious eye irritation

(GHS Category 2A)
[9][10]

Skin Sensitization
No safety concerns under

current declared levels of use.
[11]

Genotoxicity
Does not present a concern for

genotoxicity.
[11]

IFRA Standards

Compliant with IFRA

standards; usage levels

depend on the product

category.

[12][13]

GHS Hazard
H411: Toxic to aquatic life with

long lasting effects.
[14]

Experimental Protocols
The following protocols provide standardized methods for evaluating α-terpinyl acetate in

fragrance applications.

Protocol: Evaluation of Olfactory Profile using Gas
Chromatography-Olfactometry (GC-O)
This protocol outlines the characterization of the odor-active components of a fragrance

formulation containing α-terpinyl acetate.

Objective: To separate and identify the specific aroma contribution of α-terpinyl acetate and

other volatile compounds within a formulation.

Principle: A sample is injected into a gas chromatograph (GC) to separate its volatile

components. The effluent is split between a mass spectrometer (MS) for chemical
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identification and a sniffing port, where a trained analyst assesses the odor of each eluting

compound.

Methodology:

Sample Preparation: Dilute the fragrance oil containing α-terpinyl acetate in a suitable

solvent (e.g., ethanol) to an appropriate concentration (e.g., 1000 ppm).

Instrumentation:

Gas Chromatograph with a polar capillary column (e.g., DB-WAX).

Effluent splitter (1:1 ratio).

Mass Spectrometer (MS) detector.

Olfactory Detection Port (ODP) with a humidified air supply.

GC Conditions:

Injector Temp: 250 °C

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: Start at 50 °C, hold for 2 min, ramp at 5 °C/min to 230 °C, hold for 10 min.

Split Ratio: 10:1

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 35-350.

Transfer Line Temp: 240 °C.

Olfactometry Procedure:

A trained sensory panelist sniffs the effluent from the ODP throughout the GC run.
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The panelist records the time, intensity, and a descriptor for each odor detected.

Data Analysis: Correlate the retention times of detected odors with the peaks identified by

the MS to assign aromas to specific chemical compounds.

Sample Preparation

Instrumental Analysis

Data Correlation

Dilute Fragrance Oil
(containing α-TA)
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Protocol: Assessment of Stability in an Emulsion Base
This protocol describes an accelerated stability test to evaluate the performance and integrity

of α-terpinyl acetate in a cosmetic lotion.

Objective: To predict the long-term chemical and physical stability of a fragranced lotion by

subjecting it to elevated temperatures.

Principle: Chemical degradation and physical changes are accelerated at higher

temperatures. By observing the product over a shorter period under stressed conditions, its

shelf life at room temperature can be estimated. A common guideline is that 3 months at

45°C is equivalent to approximately two years at ambient temperature.[5][15]

Methodology:

Sample Preparation:

Prepare a batch of the control lotion base (unfragranced).
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Prepare a test batch by incorporating α-terpinyl acetate into the lotion base at the desired

concentration (e.g., 0.8%).

Package samples in the final intended packaging and in inert glass jars for comparison.

Storage Conditions:

Place samples in stability chambers at the following conditions:

45°C ± 2°C (Accelerated)

25°C ± 2°C / 60% RH (Room Temperature Control)

4°C ± 2°C (Refrigerator Control)

Testing Schedule: Evaluate samples at intervals: Time 0, 1 week, 2 weeks, 4 weeks, 8

weeks, and 12 weeks.

Evaluation Parameters:

Physical: Color, clarity, viscosity, pH, phase separation, and weight loss.

Olfactory: Odor profile compared to the control stored at 4°C. Note any changes, such as

weakening, souring, or distortion of the scent.

Packaging: Check for any interaction with the packaging, such as leakage, discoloration,

or paneling.

Data Analysis: Compile the data in a table to track changes over time. The formulation is

considered stable if it meets all physical, chemical, and olfactory specifications at the end of

the 12-week period at 45°C.
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Caption: Workflow for accelerated stability testing of a fragranced emulsion.

Protocol: Measurement of Substantivity on Fabric using
Headspace GC-MS
This protocol measures the longevity and release profile of α-terpinyl acetate from a fabric

substrate, simulating its performance in a laundry product.

Objective: To quantify the amount of α-terpinyl acetate remaining on fabric over time after

washing and drying.

Principle: Dynamic Headspace analysis coupled with Gas Chromatography-Mass

Spectrometry (HS-GC-MS) is used to capture and measure the volatile compounds released

from a fabric swatch. The amount of fragrance detected in the headspace is proportional to

its concentration on the fabric.
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Methodology:

Sample Preparation:

Prepare a standard laundry detergent base.

Create a test sample by adding a known concentration of α-terpinyl acetate to the

detergent base.

Wash pre-weighed, unfragranced cotton swatches with the test detergent under

standardized conditions (water temperature, volume, wash time).

Line-dry the swatches in a controlled environment for 24 hours.

Headspace Sampling:

Cut a standardized portion of the dried swatch and place it into a 20 mL headspace vial.

Seal the vial.

Place the vial in the headspace autosampler.

Incubation: Equilibrate the vial at a set temperature (e.g., 80°C) for a set time (e.g., 15

minutes) to allow volatiles to partition into the headspace.

Instrumentation:

Headspace Autosampler with a heated transfer line.

Gas Chromatograph-Mass Spectrometer (GC-MS).

GC-MS Conditions:

Injector: Splitless mode, 250 °C.

Column: Non-polar (e.g., DB-5ms).

Oven Program: Start at 40 °C, hold 2 min, ramp at 10 °C/min to 280 °C, hold 5 min.

MS Scan Range: m/z 40-400.
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Data Collection & Analysis:

Analyze swatches at different time points after drying (e.g., 1 hour, 6 hours, 24 hours, 48

hours) to create a release profile.

Identify α-terpinyl acetate by its retention time and mass spectrum.

Quantify the peak area at each time point. Plot the peak area versus time to visualize the

substantivity and evaporation rate.

Fabric Treatment HS-GC-MS Analysis Data Interpretation
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Caption: Workflow for measuring fragrance substantivity on fabric.

Olfactory Signal Transduction
The perception of α-terpinyl acetate begins with its interaction with olfactory receptors in the

nasal epithelium. This process initiates a complex signaling cascade.

An odorant molecule, such as α-terpinyl acetate, binds to a G-protein coupled receptor (GPCR)

on the cilia of an olfactory sensory neuron.[10] This binding activates the G-protein Gα-olf,

which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[16] The increase in

intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of

Na⁺ and Ca²⁺ ions.[12] This influx depolarizes the neuron, generating an electrical signal that is

transmitted to the olfactory bulb in the brain, resulting in the perception of smell.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b10798854?utm_src=pdf-body-img
https://www.spectrumchemical.com/media/sds/T2428_MSDS.pdf
https://foodb.ca/compounds/FDB003994
https://www.certifiedcosmetics.com/blog/cosmetic-ingredients/compliance-of-fragrance-and-aroma-in-cosmetics/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


α-Terpinyl Acetate
(Odorant Molecule)

Olfactory Receptor
(GPCR)

Binds

G-Protein (Gα-olf)
Activation

Adenylyl Cyclase
Stimulation

ATP → cAMP

cAMP binds to
CNG Ion Channel

Na⁺ / Ca²⁺ Influx

Opens

Neuron Depolarization

Action Potential to
Olfactory Bulb

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b10798854?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Generalized olfactory signal transduction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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